![molecular formula C23H19N3O4S B3006245 2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)acetamide CAS No. 1207033-72-4](/img/structure/B3006245.png)
2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several functional groups including an oxazolone ring, a thiophene ring, and a tetrahydroquinoline ring. These groups are common in many biologically active compounds and are often used in drug design .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings. The oxazolone and thiophene rings are aromatic, contributing to the stability of the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the oxazolone and thiophene rings. These groups can participate in a variety of reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of the oxazolone and thiophene rings could increase the compound’s stability and affect its solubility .Scientific Research Applications
Vibrational Spectroscopy and Molecular Docking Studies
A comprehensive structural and vibrational study was conducted on a structurally similar compound, focusing on vibrational spectroscopy through FT-IR and FT-Raman analyses. Theoretical values derived from DFT calculations showed good agreement with experimental values. This research explored molecular electrostatic potential, frontier molecular orbital analysis, and nonlinear optical properties. The study also included natural bond orbital analysis, indicating significant intermolecular charge transfer within the molecule. Notably, molecular docking results revealed that the compound might exhibit inhibitory activity against the BRCA2 complex, with a binding affinity value of −7.6 kcal/mol, suggesting potential antitumor applications (El-Azab et al., 2016).
Antitumor Activity and Molecular Docking of Quinazolinone Analogues
Another study designed and synthesized 3-benzyl-substituted-4(3H)-quinazolinones, evaluating their in vitro antitumor activity. The results demonstrated significant broad-spectrum antitumor activity, with certain compounds showing 1.5–3.0-fold greater potency compared to the positive control, 5-FU. Molecular docking revealed that some compounds exhibited similar binding modes to known inhibitors, indicating potential for the development of novel antitumor agents (Al-Suwaidan et al., 2016).
Antimicrobial Evaluation of Tetrahydroquinazoline Derivatives
Research focused on the synthesis and antimicrobial evaluation of tetrahydroquinazoline derivatives demonstrated good to moderate antimicrobial activity against various bacterial and fungal strains. This study highlights the potential of such compounds in developing new antimicrobial agents (Bhatt et al., 2015).
Analgesic and Anti-inflammatory Activities
A variety of novel quinazolinyl acetamides were synthesized and investigated for their analgesic, anti-inflammatory, and ulcerogenic index activities. Among them, specific compounds showed potent analgesic and anti-inflammatory activities, indicating their potential as safer alternatives to existing drugs due to their mild ulcerogenic potential compared to aspirin (Alagarsamy et al., 2015).
Synthesis and Antimicrobial Activity of Triazole Derivatives
N-(6-bromo-2-methyl-4-oxoquinazolin-3(4H)-yl)-2-(4-(3-chloro-2-(substitutedphenyl)-4oxoazetidin-1-yl)-5-(pyridin-4yl)-5-thio)acetamido-1,2,4-triazoles were synthesized and evaluated for their antibacterial activity against various strains. The structural and antimicrobial studies indicate these compounds as potential candidates for further antibacterial agent development (Singh et al., 2010).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(2-oxo-1,3-benzoxazol-3-yl)-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O4S/c27-21(14-26-18-6-1-2-7-19(18)30-23(26)29)24-16-9-10-17-15(13-16)5-3-11-25(17)22(28)20-8-4-12-31-20/h1-2,4,6-10,12-13H,3,5,11,14H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIDBMRMVTSNKTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC(=C2)NC(=O)CN3C4=CC=CC=C4OC3=O)N(C1)C(=O)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.